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Compound of Interest

Compound Name: 4-Methylcyclohexylamine

Cat. No.: B030895

A Core Intermediate in Pharmaceutical and
Chemical Synthesis

Introduction

4-Methylcyclohexylamine is a cyclic amine that serves as a crucial building block in the
synthesis of a variety of fine chemicals and pharmaceutical agents. Structurally, it consists of a
cyclohexane ring substituted with a methyl group and an amine group. This compound exists
as a mixture of cis and trans isomers, both of which are valuable in different synthetic
pathways. This technical guide provides a comprehensive overview of the synthesis,
physicochemical properties, and key applications of 4-Methylcyclohexylamine, with a focus
on its isomers.

While the specific historical details of its initial discovery and synthesis are not extensively
documented, its importance has grown with the development of modern synthetic chemistry. It
is primarily recognized as a key intermediate in the production of various active pharmaceutical
ingredients (APIs) and other specialty chemicals.

Physicochemical and Toxicological Data

4-Methylcyclohexylamine is a colorless to pale yellow liquid with a characteristic amine odor.
[1] It is soluble in water and organic solvents.[1] The properties of the isomeric mixture and the
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individual cis and trans isomers are summarized in the table below.

Property Value Isomer

Molecular Formula C7HisN Mixture, cis, and trans
Molecular Weight 113.20 g/mol Mixture, cis, and trans
Boiling Point 151-154 °C Mixture[2]

154 °C cis[3]

145-146 °C trans[4]

Density 0.855 g/mL at 25 °C Mixture[2]

0.844 g/mL cis[3]

Refractive Index n20/D 1.4531 Mixture[2]

n20/D 1.4550-1.4590 cis[3]

Flash Point 27 °C (closed cup) Mixture[2]

27 °C cis[3]

27 °C trans[5]

pKa 10.58 + 0.70 (Predicted) cis[3]

Synthesis and Characterization

The synthesis of 4-Methylcyclohexylamine can be achieved through various routes, often

targeting a specific isomer (cis or trans) due to their distinct applications.

Synthesis of trans-4-Methylcyclohexylamine

One common method for the preparation of trans-4-Methylcyclohexylamine involves a

rearrangement reaction using trans-4-methyl cyclohexanecarboxylic acid as the starting

material. This process, often a one-pot synthesis, utilizes sodium azide and a protic acid as a

catalyst to generate an isocyanate intermediate, which is then hydrolyzed to yield the final

product.
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Synthesis of cis-4-Methylcyclohexylamine

The synthesis of the cis isomer can be accomplished by the hydrogenation of 4-methyl
phenylboronic acid or its ester, followed by an amine substitution reaction. This method
provides a high purity of the cis product.

Experimental Protocols
Preparation of trans-4-Methylcyclohexylamine via
Rearrangement Reaction

Materials:

trans-4-Methylcyclohexanecarboxylic acid

Sodium azide

Protonic acid (e.g., sulfuric acid)

Non-protonic solvent (e.g., chloroform)

Procedure:

Dissolve trans-4-methylcyclohexanecarboxylic acid in a non-protonic solvent.

Add sodium azide and a protic acid to the solution. The molar ratio of acid to azide to protic
acid is typically around 1:1.2:4.

The reaction is carried out to induce a rearrangement, forming an isocyanate intermediate.

The isocyanate is then hydrolyzed to produce trans-4-methylcyclohexylamine.

The product is isolated and purified. This method can achieve a total recovery of over 85%.

Preparation of cis-4-Methylcyclohexylamine via
Hydrogenation and Amination

Materials:
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» 4-Methyl phenylboronic acid or its ester

¢ Rhodium on carbon catalyst

e Hydrogen gas

¢ Sulfamic acid

 Inorganic base (e.g., sodium hydroxide)

Solvent (e.g., tetrahydrofuran)

Procedure:

Dissolve 4-methyl phenylboronic acid or its ester in a suitable solvent.

o Perform hydrogenation using a rhodium on carbon catalyst under hydrogen pressure to
obtain a mixture of cis and trans 4-methyl cyclohexylboronic acid/ester.

e The cis isomer is then separated and purified by recrystallization.

e The purified cis-4-methyl cyclohexylboronic acid/ester is then subjected to an amine
substitution reaction with sulfamic acid and an agueous solution of an inorganic base to yield
cis-4-Methylcyclohexylamine.

Applications in Research and Drug Development

4-Methylcyclohexylamine and its isomers are valuable intermediates in the synthesis of
various fine chemicals and pharmaceuticals.

¢ trans-4-Methylcyclohexylamine: This isomer is a key starting material in the synthesis of
the antidiabetic drug glimepiride.

¢ cis-4-Methylcyclohexylamine: It is used in the synthesis of various biologically active
compounds, including antituberculotic pharmaceutical intermediates.

o Research Applications: Both isomers are used in the development of kinase inhibitors,
receptor agonists and antagonists, and various ligands for biological targets.[6] 4-
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Methylcyclohexylamine has also been identified as an inhibitor of spermidine synthase.[7]

Visualizations
Synthesis Workflow for trans-4-Methylcyclohexylamine
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Caption: Synthesis of trans-4-Methylcyclohexylamine.

Logical Relationship of Isomers to Application

Applications of 4-Methylcyclohexylamine Isomers
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Caption: Applications of Isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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